Cas no 2138415-99-1 (ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate)

• Product Name: ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate
• CAS No: 2138415-99-1
• MF: C₁₂H₁₆F₃NO₃
• MW: 279.255554199219
• CID: 5610963
• PubChem ID: 165487401
• Update Time: 2025-07-20

ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-841710
• ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate
• 2138415-99-1

• Inchi： 1S/C12H16F3NO3/c1-2-19-10(18)7-3-4-9(17)8-5-16-6-11(7,8)12(13,14)15/h7-8,16H,2-6H2,1H3
• InChI Key： WOLRCEYKIVYSKN-UHFFFAOYSA-N
• SMILES： FC(C12CNCC1C(CCC2C(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 279.10822786g/mol
• Monoisotopic Mass: 279.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų

Additional information on ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate

Introduction to Ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate (CAS No. 2138415-99-1)

Ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate (CAS No. 2138415-99-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits a unique combination of chemical properties that make it a promising candidate for various therapeutic applications.

The molecular structure of Ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate incorporates several key functional groups, including an ester group, a trifluoromethyl substituent, and an oxo group. These features contribute to its distinctive reactivity and potential biological activity. The presence of the trifluoromethyl group, in particular, is well-known for its ability to enhance metabolic stability and binding affinity, making it a valuable moiety in drug design.

In recent years, there has been a growing interest in isoindole derivatives due to their potential pharmacological properties. Isoindole scaffolds have been explored for their roles in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities. The specific configuration of Ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate positions it as a versatile building block for the synthesis of novel bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The unique structural features of Ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate suggest that it may interact with specific biological targets, thereby modulating disease-related pathways. For instance, studies have indicated that isoindole derivatives can exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression.

The trifluoromethyl group in the molecule plays a crucial role in determining its pharmacokinetic properties. This substituent is known to increase the lipophilicity of compounds, which can enhance their ability to cross biological membranes. Additionally, the trifluoromethyl group can influence the electronic properties of the molecule, affecting its binding interactions with biological targets.

Recent research has also highlighted the importance of ester-functionalized compounds in drug development. Ester groups are commonly found in pharmaceuticals due to their versatility in modifying solubility and bioavailability. In the case of Ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate, the ester moiety may contribute to its solubility profile and facilitate its absorption into biological systems.

The oxo group within the molecule is another critical feature that contributes to its reactivity and potential biological activity. Oxo groups are often involved in hydrogen bonding interactions, which can be crucial for the binding affinity of drug candidates. The presence of this group in Ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate may enhance its ability to interact with biological targets and exert therapeutic effects.

In conclusion, Ethyl 7-oxo-3a-(trifluoromethyl)-octahydro-1H-isoindole-4-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.